Cas no 771433-70-6 (1-(benzyloxy)carbonyl-3-oxopiperazine-2-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-3-oxopiperazine-2-carboxylic acid
• CAS No: 771433-70-6
• MF: C₁₃H₁₄N₂O₅
• MW: 278.260663509369
• CID: 6572950
• PubChem ID: 20242424
• Update Time: 2024-01-06

1-(benzyloxy)carbonyl-3-oxopiperazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(benzyloxy)carbonyl-3-oxopiperazine-2-carboxylic acid
• AKOS026739431
• 1-[(benzyloxy)carbonyl]-3-oxopiperazine-2-carboxylic acid
• EN300-19464567
• 771433-70-6

• Inchi： 1S/C13H14N2O5/c16-11-10(12(17)18)15(7-6-14-11)13(19)20-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,14,16)(H,17,18)
• InChI Key： LNHBEADEGUXGBN-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCNC(C1C(=O)O)=O)=O

Computed Properties

• Exact Mass: 278.09027155g/mol
• Monoisotopic Mass: 278.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 95.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls